N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H20N2O3S/c1-13-10-20(22-16-7-5-4-6-15(13)16)26-12-19(23)21-17-11-14(24-2)8-9-18(17)25-3/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: DKASPIQLQBMEAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide, also known as DMQAA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in cell growth and survival. N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been shown to inhibit the activity of protein kinase C and Akt, both of which are involved in cell survival and proliferation. N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has also been shown to activate the JNK signaling pathway, which can lead to cell death.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, as well as neuroprotective effects in animal models of Parkinson's and Alzheimer's disease. N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has also been shown to have antioxidant properties and to inhibit inflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide is its ability to selectively target cancer cells while sparing normal cells, which could potentially reduce the side effects associated with traditional chemotherapy. However, N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has also been shown to have limited solubility in aqueous solutions, which could pose a challenge for its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the investigation of N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide's potential use in combination with other therapeutic agents to enhance its efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide and its potential applications in the treatment of various diseases.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative disorders. Its ability to inhibit the growth of cancer cells and induce apoptosis has been demonstrated in several studies. N-(2,5-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.